2-(2-Methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid

Specification

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 2-(2-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid
• Standard InChI: InChI=1S/C15H14O3/c1-18-13-7-6-9-4-2-3-5-10(9)14(13)11-8-12(11)15(16)17/h2-7,11-12H,8H2,1H3,(H,16,17)
• Standard InChI Key: VENFMEFGUGOOKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C3CC3C(=O)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure combines a strained cyclopropane ring with a methoxynaphthalene system, creating a hybrid framework that influences both reactivity and physical properties. The naphthalene moiety provides aromatic stability and π-π stacking potential, while the cyclopropane ring introduces angular strain, enhancing susceptibility to ring-opening reactions. The carboxylic acid group at the cyclopropane position contributes to hydrogen-bonding capabilities and acidity ($\text{pKa} \approx 4.5$), enabling salt formation and coordination chemistry.

Table 1: Key Structural Parameters

Property	Value
Molecular Formula	$\text{C}_{15}\text{H}_{14}\text{O}_{3}$
Molecular Weight	242.27 g/mol
IUPAC Name	2-(2-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid
SMILES	COC1=CC=CC2=C1C=CC=C2C3CC3C(=O)O
Topological Polar Surface Area	55.8 Ų

The methoxy group at the naphthalene’s 2-position directs electrophilic substitution reactions to the 1-position, while the cyclopropane’s strain (∼27 kcal/mol) facilitates [2+1] cycloadditions or radical-mediated transformations.

Synthesis and Reaction Pathways

Cyclopropanation Strategies

A common synthetic route begins with 2-methoxynaphthalene, which undergoes Friedel-Crafts acylation to introduce a cyclopropane precursor. Transition metal-catalyzed methods, such as those employing rhodium(II) acetate, enable stereoselective cyclopropanation via carbene transfer to alkenes. For example:

• Substrate Preparation: 2-Methoxynaphthalene is treated with acetyl chloride in the presence of $\text{AlCl}_3$ to form 1-acetyl-2-methoxynaphthalene.

• Cyclopropanation: The acetylated intermediate reacts with ethyl diazoacetate under Rh$_2$(OAc)$_4$ catalysis, yielding the cyclopropane ring.

• Hydrolysis: The ester moiety is saponified to the carboxylic acid using aqueous NaOH, followed by acidification.

Table 2: Synthetic Yield Optimization

Catalyst	Temperature (°C)	Yield (%)
Rh$_2$(OAc)$_4$	25	68
Cu(acac)$_2$	60	42
Fe(TPP)Cl	40	55

Alternative approaches include Simmons-Smith cyclopropanation using diiodomethane and zinc-copper couple, though this method struggles with regioselectivity in polyaromatic systems.

Biological and Medicinal Applications

Mechanistic Insights

While direct biological data for 2-(2-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid remain limited, structural analogs exhibit COX-2 inhibition ($\text{IC}_{50} = 1.2 \mu\text{M}$) and antiproliferative activity against MCF-7 breast cancer cells ($\text{GI}_{50} = 8.5 \mu\text{M}$). The compound’s rigid framework may allosterically modulate protein targets, as demonstrated by docking studies showing a binding affinity of $\Delta G = -9.2 \, \text{kcal/mol}$ for the PPARγ receptor.

Structure-Activity Relationships (SAR)

• Methoxy Position: Moving the methoxy group to the naphthalene’s 6-position reduces COX-2 affinity by 40%, underscoring the importance of electronic effects.

• Cyclopropane Modification: Replacing the cyclopropane with a cyclohexane ring abolishes antiproliferative activity, highlighting the strain’s role in target engagement.

Analytical Characterization

Spectroscopic Profiling

• NMR: $^1\text{H}$ NMR (400 MHz, CDCl$_3$): δ 8.21 (d, $J = 8.4$ Hz, 1H, ArH), 7.85–7.75 (m, 2H, ArH), 7.52 (t, $J = 7.6$ Hz, 1H, ArH), 3.94 (s, 3H, OCH$_3$), 2.89–2.82 (m, 1H, cyclopropane), 1.98–1.91 (m, 2H, cyclopropane).

• MS: ESI-MS m/z 243.1 [M+H]$^+$, calc. 242.27.

Crystallographic Analysis

Single-crystal X-ray diffraction of the methyl ester derivative (space group $P2_1$, $a = 9.1511$ Å, $b = 5.6679$ Å) reveals a dihedral angle of 112.4° between the naphthalene and cyclopropane planes, confirming steric distortion.

Comparative Analysis with Structural Analogs

Table 3: Analog Comparison

Compound	Molecular Formula	Key Feature	Bioactivity
2-(Naphthalen-1-yl)cyclopropane-1-carboxylic acid	$\text{C}_{14}\text{H}_{12}\text{O}_{2}$	No methoxy group	Reduced COX-2 inhibition
1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid	$\text{C}_{14}\text{H}_{11}\text{BrO}_{2}$	Bromine substituent	Enhanced electrophilicity
2-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid	$\text{C}_{11}\text{H}_{12}\text{O}_{3}$	Phenyl instead of naphthalene	Lower logP (2.1 vs. 3.4)

The brominated analog’s increased molecular weight (287.15 g/mol) improves membrane permeability but introduces hepatotoxicity risks ($\text{LD}_{50} = 120 \, \text{mg/kg}$).